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Compound of Interest

Compound Name:
N-[4-(2-

oxopropyl)phenyl]acetamide

Cat. No.: B1282052 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract
N-[4-(2-oxopropyl)phenyl]acetamide, a derivative of acetamide, presents a molecule of

interest for further scientific investigation. This technical guide provides a summary of its known

chemical and physical properties. However, it is important to note that publicly available

information regarding its specific experimental protocols, detailed spectral analyses, and

biological activity is limited at the time of this publication. This document serves as a

foundational reference, compiling the available data and identifying areas for future research.

Chemical Identity and Properties
N-[4-(2-oxopropyl)phenyl]acetamide is an organic compound featuring a central phenyl ring

substituted with both an acetamide group and a 2-oxopropyl group.
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Property Value

IUPAC Name N-[4-(2-oxopropyl)phenyl]acetamide

CAS Registry Number 4173-84-6

Molecular Formula C₁₁H₁₃NO₂

Molecular Weight 191.23 g/mol

Physicochemical Properties
Detailed experimental data for the physicochemical properties of N-[4-(2-
oxopropyl)phenyl]acetamide, such as melting point, boiling point, and solubility, are not

readily available in the current body of scientific literature. Further experimental

characterization is required to determine these fundamental properties.

Synthesis
A specific, detailed experimental protocol for the synthesis of N-[4-(2-
oxopropyl)phenyl]acetamide has not been found in the surveyed literature. However, a

plausible synthetic route can be proposed based on established chemical reactions. The

synthesis would likely involve two key steps:

Synthesis of the precursor, 4-aminophenylacetone.

Acetylation of the amino group of 4-aminophenylacetone.

Proposed Synthetic Pathway
A potential synthetic workflow is outlined below. It is important to note that this is a theoretical

pathway and would require experimental optimization.
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Step 1: Preparation of 4-Aminophenylacetone

Step 2: Acetylation
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Figure 1. Proposed two-step synthesis of N-[4-(2-oxopropyl)phenyl]acetamide.

Spectroscopic Data
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Comprehensive, experimentally-derived spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass

Spectrometry) for N-[4-(2-oxopropyl)phenyl]acetamide are not currently available in public

databases. Such data would be invaluable for the unambiguous identification and

characterization of the compound.

Biological Activity and Signaling Pathways
There is currently no published research detailing the biological activity, mechanism of action,

or any associated signaling pathways for N-[4-(2-oxopropyl)phenyl]acetamide. This

represents a significant knowledge gap and a key area for future investigation.

Future Research Directions
Given the lack of biological data, a logical workflow for investigating the potential bioactivity of

this compound is proposed.
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Figure 2. A general workflow for the investigation of the biological activity of a novel compound.

Conclusion and Outlook
N-[4-(2-oxopropyl)phenyl]acetamide is a chemical entity for which basic identifying

information is available. However, a thorough understanding of its chemical, physical, and

biological properties is hampered by a lack of published experimental data. The scientific

community is encouraged to undertake further research to synthesize and characterize this

compound, and to explore its potential biological activities. The proposed synthetic route and

biological investigation workflow provide a framework for such future studies. This would not

only contribute to the fundamental knowledge of acetamide derivatives but also potentially

uncover novel therapeutic applications.
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To cite this document: BenchChem. [In-depth Technical Guide: N-[4-(2-
oxopropyl)phenyl]acetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282052#n-4-2-oxopropyl-phenyl-acetamide-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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